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Compound of Interest

Compound Name: 5-Hexyn-1-ol, 6-iodo-
CAS No.: 106335-92-6
Cat. No.: B14337295
Get Quote
. J

Executive Summary: Immediate Action Required

Do not dispose of this compound down the drain. 6-lodo-5-hexyn-1-ol is a functionalized
iodoalkyne.[1] Unlike standard alkyl halides, the iodine atom is bonded to an sp-hybridized
carbon (C=C-1).[1] This bond is energetically labile.

o Primary Hazard: Energetic decomposition upon heating or concentration; formation of free
iodine (

); potential shock sensitivity if dry and pure.[1]

+ Waste Classification:High Hazard / Reactive (if pure) or Halogenated Organic (if dilute).[1]

¢ Critical Constraint:DO NOT mix with oxidizing agents, strong acids, or waste streams
containing active metals (Copper/Silver) to prevent the formation of explosive metal
acetylides or violent decomposition.[1]

Hazard Characterization & Mechanism

To handle this compound safely, you must understand the underlying instability.
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e The lodoalkyne Moiety (

): The C(sp)-I bond is significantly weaker than a standard C(sp?)-I bond.[1] It is susceptible
to homolytic cleavage under light or heat, releasing iodine radicals and leaving a reactive
alkynyl radical.

o Decomposition Risks:
o Photolysis: Exposure to UV/visible light accelerates the release of

, turning samples violet/brown.[1]

o Lewis Acid Sensitivity: The hydroxyl group (-OH) on the tail can coordinate with Lewis
acids, potentially facilitating intramolecular cyclization or polymerization, which is
exothermic.[1]

o Shock Sensitivity: While 6-iodo-5-hexyn-1-ol is a liquid/oil and less sensitive than solid
diiodoacetylene, aged samples that have crystallized or concentrated can become shock-
sensitive.[1]

Pre-Disposal Stabilization Protocol

Before moving the material to a waste container, you must stabilize it. Never place pure,
concentrated iodoalkynes directly into a general waste drum.[1]

Step 1: Dilution (The "Solution to Pollution™)

Dilution desensitizes the material by absorbing thermal energy released during any potential

micro-decomposition.[1]
¢ Solvent Choice: Dichloromethane (DCM) or Ethyl Acetate.[1]

o Why: DCM is non-flammable and compatible with halogenated waste streams.[1] Ethyl
Acetate is a good alternative if non-halogenated streams are preferred by your facility
(though the iodine content usually mandates a halogenated stream).

o Ratio: Dilute the material to at least 10% v/v (1 part compound : 9 parts solvent).
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Step 2: Chemical Quenching (Optional but Recommended for Old
Samples)

If the sample is old (visible purple/brown color indicating free

), wash the organic solution with a reducing agent before disposal.[1]

e Reagent: 10% Aqueous Sodium Thiosulfate (

) or Sodium Bisulfite (

)-[1]

e Procedure: Shake the organic layer with the agqueous reductant in a separatory funnel until
the color dissipates.[1] Separate the layers. This removes free iodine but does not destroy
the C-I bond.[1]

Disposal Workflows

Select the workflow that matches your material's state.

Scenario A: Pure Chemical or Concentrated Stock[1]
 Classification: High Hazard / Lab Pack.[1]

o Container: Amber glass bottle with a Teflon-lined screw cap.[1]
e Labeling: "Hazardous Waste - 6-lodo-5-hexyn-1-ol - Reactive/Light Sensitive."[1]

o Action: Do not pour into a bulk drum. Pack this bottle into a secondary container (vermiculite-
lined box) and request a specific "Lab Pack" pickup from your EHS/Waste Management
provider.

Scenario B: Reaction Mixtures & Dilute Washings

» Classification: Halogenated Organic Solvent Waste.[1]
o Compatibility Check: Ensure the waste container does not contain:

o Strong Oxidizers (Peroxides, Nitric Acid).[1]
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o Active Metals (Copper turnings, Zinc dust).[1]

» Action: Pour the diluted mixture into the "Halogenated Waste" carboy. Close the lid

immediately to prevent fume release.

Visual Decision Logic

The following diagram outlines the decision-making process for disposing of 6-iodo-5-hexyn-1-

ol to ensure safety and compliance.
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Start: 6-lodo-5-hexyn-1-ol Waste

Is the material Pure/Concentrated?

No (Already Dilute)

Step 1: Dilute 1:10 Check Waste Stream Compatibility
(DCM or EtOAC) (No Oxidizers/Metals)

Compatible

Is it Purple/Brown?
(Free lodine present)

DISPOSAL: Halogenated
Solvent Drum

Incompatible/Unsure

Wash with 10% Na2S203
(Remove 12)

Package in Amber Glass
Label: 'High Hazard - Reactive'

DISPOSAL: Lab Pack Pickup
(Do not bulk)

Click to download full resolution via product page

Caption: Decision tree for segregating high-risk concentrated iodoalkynes from standard
halogenated waste streams.
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Emergency Response
e Spill (Small < 10 mL):

o Absorb with vermiculite or sand.
o Do not use paper towels (organic material + iodine + oxidizer potential = fire risk).[1]
o Place in a sealed bag and label as hazardous debris.
e Skin Contact:
o lodoalkynes are potent alkylating agents.
o Wash immediately with soap and water for 15 minutes.

o If yellow staining (iodine) persists, wash with dilute sodium thiosulfate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. eCFR :: Appendix Ill to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under 8§ 268.32 [ecfr.gov]

e 2. Wipp.energy.gov [wipp.energy.gov]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of 6-lodo-5-hexyn-1-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14337295/docs#operational-guide-safe-disposal-of-
6-iodo-5-hexyn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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